![molecular formula C25H23ClN2O2S2 B306049 2-{[2-(2-chlorophenoxy)ethyl]sulfanyl}-3-(3-methylphenyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one](/img/structure/B306049.png)
2-{[2-(2-chlorophenoxy)ethyl]sulfanyl}-3-(3-methylphenyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one
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Overview
Description
2-{[2-(2-chlorophenoxy)ethyl]sulfanyl}-3-(3-methylphenyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.
Mechanism of Action
The mechanism of action of 2-{[2-(2-chlorophenoxy)ethyl]sulfanyl}-3-(3-methylphenyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one is not fully understood. However, it has been reported to act on the central nervous system by modulating the activity of neurotransmitters such as serotonin, dopamine, and gamma-aminobutyric acid (GABA).
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied in animal models. It has been reported to exhibit anti-inflammatory and analgesic effects by inhibiting the production of inflammatory mediators such as prostaglandins and cytokines. Additionally, this compound has been shown to modulate the activity of neurotransmitters such as serotonin, dopamine, and GABA, which are involved in the regulation of mood, anxiety, and pain.
Advantages and Limitations for Lab Experiments
The advantages of using 2-{[2-(2-chlorophenoxy)ethyl]sulfanyl}-3-(3-methylphenyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one in lab experiments include its potential applications in the field of medicine and its ability to modulate the activity of neurotransmitters. However, limitations include the lack of understanding of its mechanism of action and the need for further studies to determine its safety and efficacy in humans.
Future Directions
For the study of 2-{[2-(2-chlorophenoxy)ethyl]sulfanyl}-3-(3-methylphenyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one include further studies to determine its mechanism of action, safety, and efficacy in humans. Additionally, this compound can be studied for its potential applications in the treatment of various diseases such as Alzheimer's disease, Parkinson's disease, and epilepsy. Furthermore, the synthesis of analogs of this compound can be explored to improve its pharmacological properties.
Synthesis Methods
The synthesis of 2-{[2-(2-chlorophenoxy)ethyl]sulfanyl}-3-(3-methylphenyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one has been reported in the literature using various methods. One such method involves the reaction of 3-methylbenzaldehyde, 2-chloroethanol, and 2-mercaptoethanol with 2-aminobenzothiophene in the presence of acetic acid and refluxing the mixture for several hours. The resulting product is then purified using column chromatography to obtain the desired compound.
Scientific Research Applications
The 2-{[2-(2-chlorophenoxy)ethyl]sulfanyl}-3-(3-methylphenyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one compound has been studied for its potential applications in the field of medicine. It has been reported to exhibit anti-inflammatory, analgesic, and anticonvulsant activities in animal models. Additionally, this compound has been studied for its potential use in the treatment of various diseases such as Alzheimer's disease, Parkinson's disease, and epilepsy.
properties
Molecular Formula |
C25H23ClN2O2S2 |
---|---|
Molecular Weight |
483 g/mol |
IUPAC Name |
2-[2-(2-chlorophenoxy)ethylsulfanyl]-3-(3-methylphenyl)-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one |
InChI |
InChI=1S/C25H23ClN2O2S2/c1-16-7-6-8-17(15-16)28-24(29)22-18-9-2-5-12-21(18)32-23(22)27-25(28)31-14-13-30-20-11-4-3-10-19(20)26/h3-4,6-8,10-11,15H,2,5,9,12-14H2,1H3 |
InChI Key |
UUZFYOQQZJQCSD-UHFFFAOYSA-N |
SMILES |
CC1=CC(=CC=C1)N2C(=O)C3=C(N=C2SCCOC4=CC=CC=C4Cl)SC5=C3CCCC5 |
Canonical SMILES |
CC1=CC(=CC=C1)N2C(=O)C3=C(N=C2SCCOC4=CC=CC=C4Cl)SC5=C3CCCC5 |
Origin of Product |
United States |
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